5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1,2-dihydroisoquinolin-1-one

Specification

• CAS No.: 898411-51-3
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.348
• IUPAC Name: 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylisoquinolin-1-one
• Standard InChI: InChI=1S/C19H17NO4/c1-20-11-10-15-16(19(20)22)4-3-5-18(15)24-12-17(21)13-6-8-14(23-2)9-7-13/h3-11H,12H2,1-2H3
• Standard InChI Key: APIOJVQSMBKENC-UHFFFAOYSA-N
• SMILES: CN1C=CC2=C(C1=O)C=CC=C2OCC(=O)C3=CC=C(C=C3)OC

Introduction

Biological Activities of Similar Compounds

While specific data on 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1,2-dihydroisoquinolin-1-one is not available, similar compounds in the isoquinolinone class have shown promising biological activities:

• Anticancer Activity: Quinolinones, similar in structure to isoquinolinones, have been investigated for their anticancer properties. For example, 3-methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones have demonstrated high cytotoxic effects against cancer cell lines like MCF-7 and HL-60.

• Antimicrobial Activity: Isoquinolinones are known for their broad-spectrum antimicrobial properties, though specific studies on this compound are lacking.

Research Findings and Future Directions

Given the lack of specific research findings on 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1,2-dihydroisoquinolin-1-one, future studies should focus on synthesizing this compound and evaluating its biological activities. This could involve:

• Synthesis: Developing efficient synthetic routes to produce the compound in sufficient quantities for biological testing.

• Biological Assays: Conducting in vitro and in vivo studies to assess anticancer, antimicrobial, and antioxidant activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and understand how different substituents affect its properties.